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Compound of Interest

Compound Name: Vildagliptin (Standard)

Cat. No.: B1682220

For researchers and professionals in drug development, the quality and reliability of a
Vildagliptin reference standard are paramount for accurate analytical measurements and
successful research outcomes. This guide provides a comprehensive comparison of
Vildagliptin reference standards, drawing upon typical data from supplier Certificates of
Analysis (CoA) and outlining key experimental protocols for independent verification.

Understanding Vildagliptin and its Mechanism of
Action

Vildagliptin is a potent and selective dipeptidyl peptidase-4 (DPP-4) inhibitor used for the
treatment of type 2 diabetes.[1][2][3] It works by preventing the degradation of incretin
hormones, primarily glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic
polypeptide (GIP).[1][2][4] This leads to increased levels of active incretins, which in turn
stimulate insulin secretion and suppress glucagon release in a glucose-dependent manner,
ultimately leading to improved glycemic control.[1][2][3]
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Sample Preparation

Accurately weigh and dissolve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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